Cas no 899732-94-6 (N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide
• CAS No: 899732-94-6
• MF: C₁₈H₁₇ClN₂O₄S₂
• MW: 424.921581029892
• CID: 5486816
• Update Time: 2025-10-30

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxyphenyl)sulfonylbutanamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide

• Inchi： 1S/C18H17ClN2O4S2/c1-25-12-7-9-13(10-8-12)27(23,24)11-3-6-16(22)20-18-21-17-14(19)4-2-5-15(17)26-18/h2,4-5,7-10H,3,6,11H2,1H3,(H,20,21,22)
• InChI Key： ZAIRXQFGNIUORL-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C=CC=C2S1)(=O)CCCS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide

Professional Introduction to N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide (CAS No. 899732-94-6)

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide (CAS No. 899732-94-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. Its unique chemical properties and potential biological activities make it a subject of intense interest among researchers seeking novel therapeutic agents.

The molecular framework of N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide incorporates key functional groups that are known to influence its reactivity and biological interactions. The presence of a benzothiazole core, combined with a chloro substituent at the 4-position and a methoxybenzenesulfonyl group at the 4-position of the butanamide moiety, endows the compound with a diverse set of chemical and pharmacological attributes. These structural features are particularly relevant in the context of modern drug design, where the optimization of molecular properties is crucial for achieving desired pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing emphasis on the development of innovative therapeutic strategies that leverage the potential of heterocyclic compounds. Benzothiazole derivatives, in particular, have emerged as a cornerstone in medicinal chemistry due to their broad spectrum of biological activities. The compound N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide exemplifies this trend, as it combines the structural advantages of benzothiazole with additional functional groups that enhance its versatility.

The methoxybenzenesulfonyl group in this compound is particularly noteworthy, as it is known to contribute to both lipophilicity and electronic properties that can modulate binding interactions with biological targets. This feature has been extensively studied in the context of sulfonamide-based drugs, which are renowned for their efficacy in treating various diseases. The incorporation of such a group into N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide suggests that it may exhibit inhibitory activity against enzymes or receptors involved in pathogenic processes.

Furthermore, the chloro substituent on the benzothiazole ring is another critical feature that can influence the compound's biological activity. Chlorinated aromatic compounds are often found to exhibit enhanced binding affinity to biological targets due to their ability to engage in multiple non-covalent interactions. This property makes N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide an intriguing candidate for further investigation in the development of targeted therapies.

The potential applications of this compound are vast and span across multiple therapeutic areas. One particularly promising area is oncology, where benzothiazole derivatives have shown significant promise as anti-cancer agents. The structural motifs present in N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide, including the benzothiazole core and sulfonamide group, are known to interact with various cellular targets involved in cancer progression. Preclinical studies have demonstrated that similar compounds can inhibit key enzymes and pathways that drive tumor growth and metastasis.

In addition to oncology, this compound may also find utility in other therapeutic domains such as inflammation and neurodegenerative diseases. The sulfonamide moiety is well-documented for its anti-inflammatory properties, making it a valuable component in drugs designed to modulate immune responses. Moreover, benzothiazole derivatives have been explored for their potential role in treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide suggests that it may possess neuroprotective effects by interacting with specific receptors or enzymes implicated in these conditions.

The synthesis and characterization of N-(4-chloro-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide) represent a significant advancement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to construct such complex molecules. Each step must be meticulously optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

The latest advancements in computational chemistry have also played a pivotal role in understanding the structure-property relationships of this compound. Molecular modeling techniques allow researchers to predict how N-(4-chloro-1,3-benzothiazol-2-yl-)
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